Cas no 2694057-18-4 ((1R,3S,4S)-N-methyl-2-azabicyclo2.2.1heptane-3-carboxamide)

(1R,3S,4S)-N-methyl-2-azabicyclo[2.2.1]heptane-3-carboxamide is a chiral bicyclic compound featuring a rigid norbornane scaffold with a carboxamide functional group. Its stereospecific (1R,3S,4S) configuration and constrained ring structure contribute to high binding selectivity, making it a valuable intermediate in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) receptors. The N-methyl substitution enhances metabolic stability, while the carboxamide moiety offers versatility for further derivatization. This compound’s well-defined stereochemistry and structural rigidity are advantageous for developing potent, selective ligands with improved pharmacokinetic profiles. Its synthetic utility is underscored by applications in medicinal chemistry for designing neuromodulators or enzyme inhibitors.
(1R,3S,4S)-N-methyl-2-azabicyclo2.2.1heptane-3-carboxamide structure
2694057-18-4 structure
Product Name:(1R,3S,4S)-N-methyl-2-azabicyclo2.2.1heptane-3-carboxamide
CAS No:2694057-18-4
MF:C8H14N2O
MW:154.209561824799
MDL:MFCD34475308
CID:5628719
PubChem ID:97513551
Update Time:2025-05-23

(1R,3S,4S)-N-methyl-2-azabicyclo2.2.1heptane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2694057-18-4
    • (1R,3S,4S)-N-methyl-2-azabicyclo[2.2.1]heptane-3-carboxamide
    • EN300-28320691
    • (1R,3S,4S)-N-methyl-2-azabicyclo2.2.1heptane-3-carboxamide
    • MDL: MFCD34475308
    • Inchi: 1S/C8H14N2O/c1-9-8(11)7-5-2-3-6(4-5)10-7/h5-7,10H,2-4H2,1H3,(H,9,11)/t5-,6+,7-/m0/s1
    • InChI Key: PJCBBKQVNFTVGY-XVMARJQXSA-N
    • SMILES: O=C([C@@H]1[C@H]2CC[C@H](C2)N1)NC

Computed Properties

  • Exact Mass: 154.110613074g/mol
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 41.1Ų

(1R,3S,4S)-N-methyl-2-azabicyclo2.2.1heptane-3-carboxamide Pricemore >>

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Additional information on (1R,3S,4S)-N-methyl-2-azabicyclo2.2.1heptane-3-carboxamide

The Compound (1R,3S,4S)-N-Methyl-2-Azabicyclo[2.2.1]Heptane-3-Carboxamide: A Comprehensive Overview

(1R,3S,4S)-N-Methyl-2-Azabicyclo[2.2.1]Heptane-3-Carboxamide is a complex organic compound with the CAS registry number 2694057-18-4. This compound belongs to the class of bicyclic amines and is characterized by its unique stereochemistry and functional groups. The molecule features a bicyclo[2.2.1]heptane framework, which is a rigid structure that contributes to its stability and potential biological activity. The presence of an N-methyl group and a carboxamide moiety further enhances its chemical versatility, making it a promising candidate for various applications in pharmaceuticals and related fields.

The synthesis of this compound involves multi-step reactions that require precise control over stereochemistry to achieve the desired configuration. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its potential use in drug development. The bicyclic structure of the compound provides a rigid platform for interactions with biological targets, such as enzymes or receptors, making it an attractive lead compound for medicinal chemists.

Recent studies have explored the pharmacological properties of (1R,3S,4S)-N-Methyl-2-Azabicyclo[2.2.1]Heptane-3-Carboxamide, particularly its activity as a modulator of ion channels and G-protein coupled receptors (GPCRs). These findings suggest that the compound may have potential applications in treating neurological disorders, such as epilepsy or chronic pain, where modulation of ion channels plays a critical role. Additionally, its ability to interact with GPCRs opens up possibilities for developing therapies targeting conditions like hypertension or inflammation.

The stereochemistry of the compound is particularly important for its biological activity. The specific configuration at the 1R, 3S, and 4S positions ensures optimal binding to target proteins, which is essential for achieving therapeutic effects while minimizing off-target interactions. This highlights the importance of stereochemical control in drug design and underscores the value of compounds like this one in modern medicinal chemistry.

In terms of chemical stability, (1R,3S,4S)-N-Methyl-2-Azabicyclo[2.2.1]Heptane-3-Carboxamide demonstrates remarkable resilience under various conditions, which is advantageous for formulation and storage purposes. Its solubility properties have also been studied extensively, with findings indicating that it can be formulated into both oral and parenteral delivery systems depending on the desired therapeutic application.

From an environmental standpoint, recent research has focused on the biodegradability and eco-toxicological profile of this compound. Understanding its environmental impact is crucial for ensuring sustainable practices in pharmaceutical manufacturing and use. Preliminary data suggest that the compound undergoes efficient biodegradation under aerobic conditions, which aligns with current trends toward green chemistry and environmentally friendly drug development.

In conclusion, (1R,3S,4S)-N-Methyl-2-Azabicyclo[2.2.1]Heptane-3-Carboxamide represents a significant advancement in organic chemistry with promising applications in drug discovery and development. Its unique structure, stereochemical properties, and pharmacological profile make it a valuable tool for researchers in academia and industry alike.

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